N-(4-(3-nitrophenyl)thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C20H18N4O5S2/c25-19(14-6-8-17(9-7-14)31(28,29)23-10-1-2-11-23)22-20-21-18(13-30-20)15-4-3-5-16(12-15)24(26)27/h3-9,12-13H,1-2,10-11H2,(H,21,22,25)
• InChI Key: AKJSEHCRHMJTBD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C20H18N4O5S2
• Molecular Weight: 458.5 g/mol

Description

N-(4-(3-nitrophenyl)thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide, also known as compound 1, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Medicinal Chemistry Applications

Cancer and Microbial Inhibition

Compounds with similar structures have been extensively studied for their potential in cancer treatment and microbial inhibition. For example, derivatives of thiazolides and benzamides have been evaluated for their antiproliferative and antimicrobial activities, showing promising results against various cancer cell lines and microbial strains (Esposito et al., 2005); (Kumar et al., 2012). These findings suggest potential applications of N-(4-(3-nitrophenyl)thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide in similar therapeutic areas, given its structural similarities.

Carbonic Anhydrase Inhibition

Metal complexes of heterocyclic sulfonamides, which are structurally related to the compound , have been shown to be potent inhibitors of carbonic anhydrase, an enzyme with significant roles in various physiological processes. These inhibitors have potential applications in treating conditions such as glaucoma, epilepsy, and mountain sickness (Büyükkıdan et al., 2013).

Material Science Applications

High-Performance Polymers

Research has explored the synthesis and characterization of polymers incorporating thiazole units for applications requiring high thermal stability and specific optical properties. Nitro-substituted polyamides incorporating thiazole rings have been developed, exhibiting high refractive indices and transparency, suggesting potential for use in optical materials and electronics (Javadi et al., 2015).